Cas no 312-85-6 (sodium lactate)

• Product Name: sodium lactate
• CAS No: 312-85-6
• MF: C₃H₅NaO₃
• MW: 112.06
• CID: 36793
• Update Time: 2025-06-28

sodium lactate Chemical and Physical Properties

Names and Identifiers

• 2-HYDROXYPROPANOIC ACID MONOSODIUM SALT
• L-LACTIC ACID NA-SALT
• L(+) LACTIC ACID, SODIUM SALT
• L-LACTIC ACID SODIUM SALT
• L-SODIUM LACTATE
• PURASAL(R)S
• (S)-2-HYDROXYPROPIONIC ACID SODIUM SALT
• SARCOLACTIC ACID SODIUM SALT
• S-LACTIC ACID SODIUM SALT
• SODIUM-L-2-HYDROXY-PROPIONATE
• SODIUM LACTATE
• SODIUM L-LACTATE
• SODIUM L-LACTATE SOLUTION
• dl-lactic acid sodium
• dl-lactic acid sodium salt solution
• DL-sodium lactate
• Natriumlactat
• sodium 1-lactate
• sodium DL-lactate
• solutionbyweight
• DL-Lactic acid sodium salt
• sodium lactate

• Inchi： 1S/C3H6O3.Na/c1-2(4)3(5)6;/h2,4H,1H3,(H,5,6);/q;+1/p-1
• InChI Key： NGSFWBMYFKHRBD-UHFFFAOYSA-M
• SMILES： [Na+].CC(C([O-])=O)O

Computed Properties

• Exact Mass: 112.01400

Experimental Properties

• Density: 1.33
• Melting Point: 163-165 °C(lit.)
• Refractive Index: 1.422-1.425
• Stability/Shelf Life: Stable.
• PSA: 60.36000
• LogP: -1.88290

sodium lactate Security Information

• WGK Germany：1
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：OD5680000

Additional information on sodium lactate

Recent Advances in Sodium Lactate (312-85-6) Research: Applications and Innovations in Chemical Biomedicine

Sodium lactate (CAS: 312-85-6) has garnered significant attention in the field of chemical biomedicine due to its versatile applications in pharmaceuticals, biotechnology, and medical therapies. Recent studies have explored its role as a buffering agent, metabolic modulator, and therapeutic compound, highlighting its potential in addressing critical healthcare challenges. This research brief synthesizes the latest findings on sodium lactate, focusing on its chemical properties, biological mechanisms, and emerging applications.

One of the most notable advancements in sodium lactate research is its application in regenerative medicine. A 2023 study published in the Journal of Biomedical Materials Research demonstrated that sodium lactate enhances the viability and proliferation of stem cells in vitro. The study utilized a concentration of 20 mM sodium lactate, which was found to optimize the extracellular matrix environment, thereby promoting cell growth and differentiation. These findings suggest that sodium lactate could play a pivotal role in tissue engineering and wound healing applications.

In the realm of oncology, sodium lactate has been investigated for its potential as a metabolic inhibitor in cancer therapy. Research published in Cancer Research (2024) revealed that sodium lactate disrupts the glycolytic pathway in tumor cells, leading to reduced ATP production and subsequent apoptosis. The study employed a novel drug delivery system incorporating sodium lactate nanoparticles (SLNPs), which exhibited high specificity for tumor microenvironments. This approach not only enhances the efficacy of traditional chemotherapeutic agents but also minimizes off-target effects.

Another groundbreaking application of sodium lactate is in the development of biocompatible hydrogels for drug delivery. A recent study in Advanced Functional Materials (2024) reported the synthesis of a sodium lactate-based hydrogel capable of sustained release of anti-inflammatory drugs. The hydrogel demonstrated excellent biocompatibility and mechanical properties, making it a promising candidate for treating chronic inflammatory conditions such as arthritis and dermatitis. The researchers attributed these properties to the unique hydrogen-bonding interactions between sodium lactate and the polymer matrix.

From an industrial perspective, sodium lactate has been increasingly adopted as a green alternative to traditional chemical solvents. A 2023 report by the American Chemical Society highlighted its use in the synthesis of biodegradable polymers, where it serves as both a monomer and a catalyst. This dual functionality not only reduces production costs but also aligns with global sustainability goals. Furthermore, sodium lactate's low toxicity and high solubility make it an ideal candidate for large-scale pharmaceutical manufacturing.

Despite these advancements, challenges remain in the widespread adoption of sodium lactate-based technologies. Issues such as batch-to-batch variability, long-term stability, and regulatory compliance need to be addressed to fully realize its potential. Future research directions may include the development of standardized protocols for sodium lactate production and the exploration of its synergistic effects with other bioactive compounds. Overall, the latest studies underscore sodium lactate's transformative potential in chemical biomedicine, paving the way for innovative therapies and sustainable industrial applications.